N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-2-(3-methoxyphenoxy)acetamide

• IUPAC Name: N-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]-2-(3-methoxyphenoxy)acetamide
• InChI: InChI=1S/C19H21N5O4/c1-3-27-15-9-7-14(8-10-15)24-18(21-22-23-24)12-20-19(25)13-28-17-6-4-5-16(11-17)26-2/h4-11H,3,12-13H2,1-2H3,(H,20,25)
• InChI Key: RKTUPCYKQDVVQN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)COC3=CC=CC(=C3)OC
• Molecular Formula: C19H21N5O4
• Molecular Weight: 383.4 g/mol

Description

N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-2-(3-methoxyphenoxy)acetamide, also known as EMA401, is a novel drug candidate that has been developed for the treatment of chronic pain. It is a small molecule drug that acts as a selective antagonist of the angiotensin II type 2 receptor (AT2R). EMA401 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of neuropathic pain.

Mechanism of Action

N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-2-(3-methoxyphenoxy)acetamide acts as a selective antagonist of the AT2R, which is a G protein-coupled receptor that is expressed in the nervous system. The AT2R has been shown to play a role in pain processing, and its activation has been associated with analgesic effects. This compound blocks the AT2R, which leads to a reduction in pain behavior in animal models of neuropathic pain. The exact mechanism by which this compound exerts its analgesic effects is not fully understood, but it is thought to involve the modulation of neurotransmitter release and the inhibition of neuronal excitability.
Biochemical and Physiological Effects:
This compound has been shown to have a favorable safety profile in human clinical trials, with no significant adverse effects reported. It has been shown to be well-tolerated and has not been associated with any significant changes in vital signs or laboratory parameters. This compound has been shown to have a half-life of approximately 7 hours, which allows for once-daily dosing.

Advantages and Limitations for Lab Experiments

N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-2-(3-methoxyphenoxy)acetamide has several advantages for use in laboratory experiments. It is a small molecule drug that can be easily synthesized and purified, making it suitable for further development and evaluation. This compound has also been shown to be effective in reducing pain behavior in animal models of neuropathic pain, which makes it a promising candidate for further study. However, there are also limitations to the use of this compound in laboratory experiments. It is a relatively new drug candidate, and its mechanism of action is not fully understood. Further studies are needed to fully elucidate its effects and potential uses.

Future Directions

There are several future directions for the development and evaluation of N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-2-(3-methoxyphenoxy)acetamide. One potential use for this compound is in the treatment of other types of chronic pain, such as cancer pain or inflammatory pain. It may also be useful in combination with other pain medications to enhance their analgesic effects. Further studies are needed to fully understand the mechanism of action of this compound and to identify potential targets for its use. Additionally, studies are needed to evaluate the long-term safety and efficacy of this compound in human clinical trials.

Synthesis Methods

The synthesis of N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-2-(3-methoxyphenoxy)acetamide involves a multi-step process that starts with the reaction of 4-ethoxybenzylamine with sodium azide to form the tetrazole intermediate. This intermediate is then reacted with 3-methoxyphenol and chloroacetyl chloride to form the desired product, this compound. The synthesis of this compound has been optimized to produce high yields and purity, making it suitable for further development and evaluation.

Scientific Research Applications

N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-2-(3-methoxyphenoxy)acetamide has been extensively studied for its potential use in the treatment of chronic pain. Preclinical studies have shown that this compound is effective in reducing pain behavior in animal models of neuropathic pain. It has also been shown to be effective in reducing pain in human clinical trials, with a favorable safety profile. This compound has the potential to provide a new treatment option for patients suffering from chronic pain, particularly those with neuropathic pain.